PtdIns-(4,5)-P2-biotin (sodium salt)
Overview
Description
The PtdIns phosphates play an important role in the generation and transduction of intracellular signals. PtdIns-(4,5)-P2-biotin is an affinity probe which allows the PIP2 to be detected through an interaction with the biotin ligand. This design allows PtdIns-(4,5)-P2 to serve as a general probe for any protein with a high affinity binding interaction with inositol-(4,5)-diphosphate phospholipids, such as phosphatidylinositol 3-kinase, PTEN, or PH-domain-containing proteins.
Scientific Research Applications
Role in Cellular Processes
PtdIns-(4,5)-P2, a membrane phospholipid found in eukaryotic cells, plays a crucial role in various cellular processes. It regulates cytoskeleton organization, vesicular trafficking, and platelet activation. This lipid acts as a substrate for lipid kinases and phosphatases or directly interacts with proteins. The enzymes regulating PtdIns-(4,5)-P2 levels in cells have been a focus of recent studies, highlighting its importance in cell biology (Toker, 1998).
Implications in Synaptic Vesicle Trafficking
Research has shown that impaired synthesis of PtdIns-(4,5)-P2 in nerve terminals results in defects in synaptic vesicle trafficking. This deficiency leads to multiple synaptic defects, such as reduced miniature current frequency, enhanced synaptic depression, and delayed endocytosis (Di Paolo et al., 2004).
Stress Response in Plants
In plants, PtdIns-(4,5)-P2 synthesis increases rapidly in response to environmental stresses like salinity and osmotic stress. This response is crucial for cellular signaling events distinct from the canonical IP3 signaling pathway (Dewald et al., 2001).
Interaction with Potassium Channels
PtdIns-(4,5)-P2 directly interacts with inwardly rectifying potassium channels, affecting their activation. This interaction is stronger with channels that are constitutively active, such as IRK1, compared to G-protein-gated channels (GIRKs) (Zhang et al., 1999).
Visualization in Living Cells
Using a phospholipase C (PLC)δ PH domain–green fluorescent protein fusion construct, researchers have visualized PtdIns-(4,5)-P2 pools that bind pleckstrin homology (PH) domains in living cells. This method provides insights into the regulation of proteins by inositol phospholipids (Várnai & Balla, 1998).
Regulation of Transferrin Recycling
PtdIns-(4,5)-P2 availability regulates multiple steps in the endocytic cycle in non-neuronal cells. Alterations in its levels can lead to defects in internalization and recycling of transferrin (Kim et al., 2006).
Properties
Molecular Formula |
C35H61N3O21P3S · 3Na |
|---|---|
Molecular Weight |
1053.8 |
InChI |
InChI=1S/C35H64N3O21P3S.3Na/c1-2-3-4-6-10-17-27(41)56-22(20-55-62(52,53)59-32-29(42)30(43)33(57-60(46,47)48)34(31(32)44)58-61(49,50)51)19-54-26(40)16-9-7-5-8-13-18-36-25(39)15-12-11-14-24-28-23(21-63-24)37-35(45)38-28;;;/h22-24,28-34,42-44H,2-21H2,1H |
InChI Key |
USLRCVJGAGJDIV-WFWFDGKXSA-K |
SMILES |
O[C@H]1[C@H](OP([O-])(O)=O)[C@@H](OP([O-])(O)=O)[C@H](O)[C@H](O)[C@@H]1OP([O-])(OC[C@H](COC(CCCCCCCNC(CCCC[C@H]2SC[C@@](N3[H])([H])[C@]2([H])N([H])C3=O)=O)=O)OC(CCCCCCC)=O)=O.[Na+].[Na+].[Na+] |
synonyms |
Phosphatidylinositol-4,5-diphosphate C-8-biotin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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